Cas no 1094106-62-3 ((e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid)

• Product Name: (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid
• CAS No: 1094106-62-3
• MF: C₉H₇ClFNO₂
• MW: 215.608784914017
• CID: 5071152
• PubChem ID: 66698518
• Update Time: 2025-05-19

(e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(6-amino-3-chloro-2-fluorophenyl)acrylic acid
• (E)-3-(6-amino-3-chloro-2-fluorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(6-amino-3-chloro-2-fluorophenyl)-, (2E)-
• E72072
• 3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid
• DTXSID301197386
• SCHEMBL478726
• CS-0109586
• (2E)-3-(6-Amino-3-chloro-2-fluorophenyl)-2-propenoic acid
• 2307803-19-4
• 1094106-62-3
• WS-02999
• (2E)-3-(6-amino-3-chloro-2-fluorophenyl)prop-2-enoic acid
• SCHEMBL478725
• (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid

• Inchi： 1S/C9H7ClFNO2/c10-6-2-3-7(12)5(9(6)11)1-4-8(13)14/h1-4H,12H2,(H,13,14)/b4-1+
• InChI Key： AJNIAKFLMVRCQO-DAFODLJHSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1F)N

Computed Properties

• Exact Mass: 215.0149343 g/mol
• Monoisotopic Mass: 215.0149343 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3
• Molecular Weight: 215.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid

Introduction to (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic Acid and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid (CAS No. 1094106-62-3) stands out due to its unique structural properties and potential applications. This compound, characterized by its acrylic acid backbone and substituted aromatic ring, has garnered significant attention in recent years for its utility in the synthesis of novel molecules and its involvement in various biochemical pathways.

The molecular structure of (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid consists of a fluorine-substituted phenyl ring connected to an amino group at the 6-position, a chloro group at the 3-position, and an acrylic acid moiety at the 2-position. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups on the aromatic ring enhances its versatility in forming various chemical bonds and interactions.

In recent years, researchers have been exploring the potential of this compound in drug discovery and development. Its structural features suggest that it may interact with biological targets in ways that could lead to the creation of new therapeutic agents. For instance, the amino group can participate in hydrogen bonding, while the fluorine atom can influence metabolic stability and binding affinity. These properties make it an attractive candidate for further investigation.

One of the most compelling aspects of (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid is its role as a building block in the synthesis of more complex molecules. In particular, its acrylic acid moiety allows for polymerization reactions, which are crucial in materials science. Additionally, the aromatic ring can be further functionalized through cross-coupling reactions, enabling the creation of diverse chemical libraries for drug discovery.

The compound's relevance extends to its potential applications in agrochemicals. The unique combination of substituents on the phenyl ring can be exploited to develop novel pesticides or herbicides with enhanced efficacy and reduced environmental impact. By modifying its structure, chemists can fine-tune its biological activity to target specific pests or pathogens while minimizing harm to non-target organisms.

Recent studies have also highlighted the importance of fluorine-containing compounds in medicinal chemistry. The fluorine atom at the 2-position of (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid contributes to metabolic stability and binding affinity, making it an excellent candidate for drug development. Researchers have found that fluorine substitution can improve pharmacokinetic properties, such as bioavailability and half-life, which are critical factors in determining a drug's clinical success.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, which allow for the introduction of diverse substituents onto the aromatic ring. These reactions are highly efficient but require precise control over reaction conditions to avoid side products.

In addition to its synthetic utility, (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid has been studied for its potential role in material science. Its ability to form polymers makes it a candidate for developing new materials with specific properties. For example, polymers derived from this compound could exhibit enhanced thermal stability or mechanical strength, making them suitable for use in high-performance applications.

The compound's versatility also extends to its use as a ligand in coordination chemistry. The combination of nitrogen and oxygen donor sites on its structure allows it to bind with various metal ions, forming stable complexes. These complexes can be used as catalysts or sensors in chemical reactions, demonstrating the broad applicability of this molecule.

Ongoing research continues to uncover new applications for (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid. Scientists are exploring its potential as a precursor for organic electronics, where its conjugated system could contribute to the development of more efficient light-emitting diodes (LEDs) or photovoltaic cells. Additionally, its ability to undergo photochemical reactions makes it a promising candidate for applications in photocatalysis.

The future prospects of this compound are vast and varied. As synthetic methods continue to improve and our understanding of molecular interactions deepens, new possibilities will emerge for utilizing (e)-3-(6-Amino-3-chloro-2-fluorophenyl)acrylic acid in both academic research and industrial applications. Its unique structural features ensure that it will remain a cornerstone of innovation in chemical science for years to come.